Cas no 47922-48-5 ([Gln8]-C517 (LH-RH), chicken)

• Product Name: [Gln8]-C517 (LH-RH), chicken
• CAS No: 47922-48-5
• MF: C₅₄H₇₁N₁₅O₁₄
• MW: 1154.23365139961
• CID: 931592
• Update Time: 2025-04-24

[Gln8]-C517 (LH-RH), chicken Chemical and Physical Properties

Names and Identifiers

• pyr-his-trp-ser-tyr-gly-leu-gln-pro-gly-nh2
• [GLN8] LH-RH, CHICKEN
• LHRH (chicken)
• LHRH (chicken), (Gln)8-LHRH
• (GLN)8-LHRH
• Avian LH-RH
• gln(8)-lhr
• GONADOTROPIN-RELEASING HORMONE (CHICKEN)
• gonadotropin-releasing hormone I
• LHRH,Gln(8)
• [Gln8]-C517 (LH-RH), chicken

• Inchi： 1S/C54H71N15O14/c1-28(2)18-37(49(78)64-36(13-15-43(55)72)54(83)69-17-5-8-42(69)53(82)59-24-44(56)73)63-46(75)25-60-47(76)38(19-29-9-11-32(71)12-10-29)65-52(81)41(26-70)68-50(79)39(20-30-22-58-34-7-4-3-6-33(30)34)66-51(80)40(21-31-23-57-27-61-31)67-48(77)35-14-16-45(74)62-35/h3-4,6-7,9-12,22-23,27-28,35-42,58,70-71H,5,8,13-21,24-26H2,1-2H3,(H2,55,72)(H2,56,73)(H,57,61)(H,59,82)(H,60,76)(H,62,74)(H,63,75)(H,64,78)(H,65,81)(H,66,80)(H,67,77)(H,68,79)/t35-,36-,37-,38-,39-,40-,41-,42-/m0/s1
• InChI Key： WPKQYFUSPONRAT-BXXNOCLASA-N
• SMILES： O=C([C@H](CCC(N)=O)NC([C@H](CC(C)C)NC(CNC([C@H](CC1C=CC(=CC=1)O)NC([C@H](CO)NC([C@H](CC1=CNC2C=CC=CC1=2)NC([C@H](CC1=CN=CN1)NC([C@@H]1CCC(N1)=O)=O)=O)=O)=O)=O)=O)=O)N1CCC[C@H]1C(NCC(N)=O)=O

Computed Properties

• Exact Mass: 1153.53000
• Monoisotopic Mass: 1153.53
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 15
• Hydrogen Bond Acceptor Count: 29
• Heavy Atom Count: 83
• Rotatable Bond Count: 39
• Complexity: 2340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 453A^2

Experimental Properties

• Density: 1.398
• Boiling Point: 1812°C at 760 mmHg
• Flash Point: 1049.7°C
• Refractive Index: 1.629
• PSA: 453.32000
• LogP: 0.61900

[Gln8]-C517 (LH-RH), chicken Security Information

• WGK Germany：3
• Hazard Category Code： 60
• Safety Instruction： 53-22-36/37/39-45
• Hazardous Material Identification：
• Risk Phrases：R60
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides

Additional information on [Gln8]-C517 (LH-RH), chicken

Exploring Pyr-His-Trp-Ser-Tyr-Gly-Leu-Gln-Pro-Gly-NH2 (CAS No. 47922-48-5): A Comprehensive Overview

Pyr-His-Trp-Ser-Tyr-Gly-Leu-Gln-Pro-Gly-NH2 (CAS No. 47922-48-5) is a synthetic peptide that has garnered significant attention in the fields of biochemistry and pharmaceutical research. This decapeptide, characterized by its unique sequence of amino acids, plays a crucial role in various biological processes. Researchers and industry professionals are increasingly interested in its potential applications, particularly in the context of peptide-based therapeutics and biomedical research.

The peptide's structure, which includes pyrrolidone carboxylic acid (Pyr) at the N-terminus and an amidated C-terminus (-NH2), contributes to its stability and bioactivity. This makes Pyr-His-Trp-Ser-Tyr-Gly-Leu-Gln-Pro-Gly-NH2 a valuable subject for studies focusing on signal transduction and receptor interactions. Its sequence is reminiscent of naturally occurring peptides, which often serve as hormones or neuromodulators, further enhancing its relevance in scientific investigations.

One of the most compelling aspects of Pyr-His-Trp-Ser-Tyr-Gly-Leu-Gln-Pro-Gly-NH2 is its potential role in drug development. With the growing demand for targeted therapies and personalized medicine, peptides like this one are being explored for their ability to interact with specific cellular receptors. This specificity minimizes off-target effects, a common challenge in traditional small-molecule drugs. As a result, peptide-based drugs are becoming a hot topic in the pharmaceutical industry.

In addition to its therapeutic potential, Pyr-His-Trp-Ser-Tyr-Gly-Leu-Gln-Pro-Gly-NH2 is also of interest in cosmetic science. Peptides are increasingly used in skincare products for their ability to stimulate collagen production and improve skin elasticity. The unique sequence of this peptide may offer benefits such as anti-aging properties and skin repair, making it a promising ingredient for next-generation cosmetic formulations.

The synthesis and purification of Pyr-His-Trp-Ser-Tyr-Gly-Leu-Gln-Pro-Gly-NH2 require advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC). These methods ensure high purity and consistency, which are critical for research and commercial applications. The peptide's CAS number (47922-48-5) serves as a unique identifier, facilitating its procurement and regulatory compliance.

Market trends indicate a rising demand for custom peptides and research-grade peptides, driven by advancements in biotechnology and increasing investment in peptide therapeutics. Pyr-His-Trp-Ser-Tyr-Gly-Leu-Gln-Pro-Gly-NH2 is part of this growing market, with suppliers offering it in various quantities to meet the needs of academic institutions, pharmaceutical companies, and biotech firms.

For researchers looking to explore the biological activities of Pyr-His-Trp-Ser-Tyr-Gly-Leu-Gln-Pro-Gly-NH2, it is essential to consider factors such as solubility, stability, and storage conditions. Proper handling and storage can significantly impact the peptide's performance in experiments. Additionally, understanding its mechanism of action and potential interactions with other biomolecules is crucial for designing effective studies.

In conclusion, Pyr-His-Trp-Ser-Tyr-Gly-Leu-Gln-Pro-Gly-NH2 (CAS No. 47922-48-5) represents a fascinating area of research with broad applications in medicine, cosmetics, and biotechnology. Its unique structure and bioactivity make it a valuable tool for scientists and a promising candidate for future innovations. As the field of peptide science continues to evolve, this peptide is likely to remain a subject of significant interest and exploration.